Glucokinase activator 8

• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol
• InChI: InChI=1S/C14H13N3O2S/c1-2-8-3-9(13(19)4-12(8)18)14-10(5-16-17-14)11-6-20-7-15-11/h3-7,18-19H,2H2,1H3,(H,16,17)
• InChIKey: JRMUPYKHGNSWEL-UHFFFAOYSA-N

Glucokinase Activator 8 Specifications & Research Context

Glucokinase activator 8 (CAS 349549-38-8), also designated WAY-320080, is a small-molecule activator of the glucose-sensing enzyme glucokinase (GK; hexokinase IV) . This compound belongs to the class of allosteric GK activators (GKAs) that bind to a distinct allosteric site on the enzyme, distinct from the glucose-binding catalytic site, thereby enhancing the enzyme's affinity for glucose and its maximal catalytic rate [1]. Glucokinase activator 8 is intended exclusively for laboratory research applications in metabolic disease investigation, including type 2 diabetes, glucose homeostasis, and pancreatic β-cell function studies . Its molecular formula is C14H13N3O2S with a molecular weight of 287.34 g/mol, and it is typically supplied at ≥95% purity for in vitro and cell-based assay applications .

Allosteric glucokinase probe for glucose metabolism and insulin secretion pathway studies.

Pyrazole-thiazole chemotype suited for SAR expansion and scaffold-hopping campaigns.

Early-stage screening tool for type 2 diabetes research models.

Potency data not peer-reviewed; internal validation against a reference GK activator recommended.

• [1] Matschinsky, F. M. (2009). Assessing the potential of glucokinase activators in diabetes therapy. Nature Reviews Drug Discovery, 8(5), 399-416. https://doi.org/10.1038/nrd2850 View Source

Glucokinase Activator 8 Substitution Risks

Substitution of glucokinase activator 8 with an alternative GKA without rigorous cross-validation can introduce significant experimental variability and confound data interpretation. The glucokinase activator class encompasses compounds with widely divergent potencies, glucose-concentration dependencies, tissue selectivity profiles, and off-target activities [1]. For instance, the EC50 values of commercially available GKAs span more than three orders of magnitude, from low nanomolar (e.g., AR453588 at 42 nM) to micromolar ranges . Moreover, the degree of activation at physiological glucose concentrations varies substantially; some compounds function as full activators while others exhibit partial activation characteristics [2]. These disparities directly impact experimental outcomes in cell-based insulin secretion assays, hepatocyte glucose uptake measurements, and in vivo glycemic control studies. Consequently, the procurement of a precisely defined chemical entity—such as glucokinase activator 8—is essential for ensuring reproducibility and enabling meaningful comparisons across independent studies [1]. The following quantitative evidence guide delineates the specific, measurable differentiators that underpin this compound's utility in targeted research applications.

Allosteric pocket mismatch

GK activators bind distinct allosteric sites; a different chemotype may shift glucose-dependent activation and enzyme kinetics.

Tissue-selectivity profile may differ

Pancreatic vs. hepatic preference varies across GK activators and may alter insulin secretion endpoints in model systems.

Potency and cooperativity context

Minor structural changes within the same chemotype can produce large potency shifts; class-level inference alone may not ensure reproducible activity.

• [1] Grimsby, J., Sarabu, R., Corbett, W. L., Haynes, N. E., Bizzarro, F. T., Coffey, J. W., ... & Guertin, K. R. (2003). Allosteric activators of glucokinase: potential role in diabetes therapy. Science, 301(5631), 370-373. https://doi.org/10.1126/science.1084073 View Source
• [2] Sarabu, R., & Grimsby, J. (2005). Targeting glucokinase activation for the treatment of type 2 diabetes—a status review. Current Opinion in Drug Discovery & Development, 8(5), 631-637. PMID: 16159029 View Source

Glucokinase Activator 8 Comparative Data

Recombinant Enzyme Potency Comparison

Glucokinase activator 8 (WAY-320080) features a unique 4-ethyl-6-(4-(thiazol-4-yl)-1H-pyrazol-3-yl)benzene-1,3-diol core structure (C14H13N3O2S, MW 287.34 g/mol) that distinguishes it from the predominant benzamide and acetamide chemotypes dominating the GKA field . This heteroaryl scaffold is derived from a computational pharmacophore modeling study that identified novel GK activators with distinct binding modalities compared to the prototypical amide-based GKAs [1]. In contrast, clinically evaluated GKAs such as MK-0941 (an acetamide derivative), PSN-GK1 (a 2-(4-sulfonylphenyl)-N-thiazol-2-ylacetamide), and PF-04991532 (a nicotinic acid derivative) belong to different structural families with varying physicochemical and pharmacokinetic properties [2]. This structural divergence offers researchers a chemically distinct probe molecule for investigating structure-dependent pharmacological outcomes and for circumventing scaffold-specific liabilities observed with other GKAs [1].

Enzyme potency

Cross-study comparable

EC50 not reported for target compound. Reference GK activators: MK-0941 EC50 240 nM, Dorzagliatin 35 nM, GKA50 33 nM (recombinant human GK, 2.5–10 mM glucose).

Supports potency benchmarking review.

Direct EC50 required for dose selection in cell-based assays.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	4-ethyl-6-(4-(thiazol-4-yl)-1H-pyrazol-3-yl)benzene-1,3-diol scaffold (C14H13N3O2S; MW 287.34 g/mol)
Comparator Or Baseline	MK-0941: acetamide scaffold; PSN-GK1: 2-(4-sulfonylphenyl)-N-thiazol-2-ylacetamide scaffold; PF-04991532: nicotinic acid derivative scaffold
Quantified Difference	Structurally distinct heteroaryl chemotype versus amide-based comparators; molecular weight approximately 30-40% lower than clinical-stage GKAs
Conditions	Structural analysis based on published chemical structures and computational pharmacophore mapping

Why This Matters

A distinct chemical scaffold provides an orthogonal chemical probe to interrogate GK biology, mitigating the risk of chemotype-specific off-target effects and enabling scaffold-hopping studies in medicinal chemistry optimization campaigns.

• [1] Al-Sayed Ahmad, M., Al-Najjar, B. O., & Shakya, A. (2024). Novel glucokinase activators: A structure-based pharmacophore modeling, QSAR analysis, and molecular dynamics approach. Pharmacia, 71, 1-16. https://doi.org/10.3897/pharmacia.71.e131072 View Source
• [2] Filipski, K. J., & Pfefferkorn, J. A. (2014). A patent review of glucokinase activators and disruptors of the glucokinase–glucokinase regulatory protein interaction: 2011–2014. Expert Opinion on Therapeutic Patents, 24(8), 875-891. https://doi.org/10.1517/13543776.2014.918957 View Source

SAR of Pyrazole-Thiazole Core

In a 2024 structure-based pharmacophore modeling and molecular dynamics study, glucokinase activator 8 was identified as one of eight novel GK activators with computationally predicted high activity [1]. The compound mapped favorably to the R1T1D2.5P6 pharmacophore model, which incorporates features essential for allosteric GK activation, including specific hydrogen bond donor and acceptor interactions and hydrophobic contacts within the allosteric binding pocket [1]. Molecular dynamics simulations predicted stable binding conformations comparable to those of the reference activator MRK501, a known high-affinity GKA [1]. While this evidence is computational rather than empirical, it provides a rational basis for selecting this compound from the pool of putative GKAs. In contrast, commercially available comparators such as AR453588 (EC50 = 42 nM) and PF-04991532 (EC50 = 80 nM human) have experimentally determined potencies . The predicted binding mode suggests that glucokinase activator 8 may engage the allosteric site in a manner distinct from these reference compounds, offering a tool for structure-function studies [1].

SAR context

Class-level inference

Structurally related benzamide GK activator (compound 13h) shows EC50 1.87 μM; leading pyrazole-thiazole chemotypes reach ~33 nM.

Chemical space supports variable potency; empirical validation advised.

SAR trends inform control-compound selection.

Evidence Dimension	Predicted allosteric binding mode and pharmacophore compatibility
Target Compound Data	Favorable mapping to R1T1D2.5P6 pharmacophore; predicted stable binding conformation in MD simulations
Comparator Or Baseline	MRK501 (reference activator); AR453588 (experimental EC50 = 42 nM); PF-04991532 (experimental EC50 = 80 nM human, 100 nM rat)
Quantified Difference	Predicted binding energy and pharmacophore fit comparable to MRK501; experimental potency of comparators differs by approximately 2-fold
Conditions	In silico: structure-based pharmacophore modeling, molecular docking, and molecular dynamics simulations

Why This Matters

The computational validation of binding mode provides a mechanistic rationale for selecting this compound in structure-guided medicinal chemistry and for probing allosteric modulation mechanisms distinct from well-characterized reference GKAs.

• [1] Al-Sayed Ahmad, M., Al-Najjar, B. O., & Shakya, A. (2024). Novel glucokinase activators: A structure-based pharmacophore modeling, QSAR analysis, and molecular dynamics approach. Pharmacia, 71, 1-16. https://doi.org/10.3897/pharmacia.71.e131072 View Source

Purity & Stability Comparison

Glucokinase activator 8 possesses a molecular weight of 287.34 g/mol, which is substantially lower than that of most clinically advanced GKAs . For comparison, AR453588 has a molecular weight of 519.64 g/mol, PF-04991532 is 396.36 g/mol, and PSN-GK1 (exact mass) exceeds 500 g/mol [1]. This lower molecular weight is associated with a simpler molecular formula (C14H13N3O2S) and reduced structural complexity, which can confer advantages in solubility, permeability, and synthetic tractability for chemical probe development . The compound's smaller size may also result in distinct cellular permeability characteristics and different off-target interaction profiles compared to larger, more complex GKAs [2]. This differentiation is particularly relevant for researchers conducting cell-based assays where compound solubility, membrane penetration, and non-specific binding can critically influence experimental outcomes [2].

Purity profile

Head-to-head

Target compound ≥95% HPLC; Dorzagliatin ≥98%. Minimum 3% absolute purity difference.

Purity may impact sensitive cellular assay readouts.

Vendor specification; verify lot-specific COA.

Evidence Dimension	Molecular weight and physicochemical profile
Target Compound Data	Molecular weight = 287.34 g/mol; formula C14H13N3O2S
Comparator Or Baseline	AR453588: MW = 519.64 g/mol; PF-04991532: MW = 396.36 g/mol; PSN-GK1: MW > 500 g/mol
Quantified Difference	Approximately 45% lower MW than AR453588; approximately 28% lower MW than PF-04991532
Conditions	Structural analysis from vendor datasheets and published literature

Why This Matters

The significantly lower molecular weight may translate to improved solubility and membrane permeability in cell-based assays, reducing the likelihood of compound precipitation or non-specific cellular accumulation that can confound experimental interpretation.

• [1] Fyfe, M. C., White, J. R., Taylor, A., Chatfield, R., Wargent, E., Printz, R. L., ... & Procter, M. J. (2007). Glucokinase activator PSN-GK1 displays enhanced antihyperglycaemic and insulinotropic actions. Diabetologia, 50(6), 1277-1287. https://doi.org/10.1007/s00125-007-0646-8 View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. https://doi.org/10.1016/S0169-409X(00)00129-0 View Source

Glucokinase Activator 8 Research Applications

Initial Screening in Diabetes Research

Glucokinase activator 8 serves as a valuable starting point for medicinal chemistry programs seeking novel, non-amide GK activator scaffolds [1]. Its distinct 4-ethyl-6-(4-(thiazol-4-yl)-1H-pyrazol-3-yl)benzene-1,3-diol core provides a template for exploring structure-activity relationships (SAR) that diverge from the extensively studied benzamide and acetamide chemotypes [1]. Researchers can utilize this compound to probe alternative binding interactions within the GK allosteric pocket, potentially identifying new vectors for potency optimization or for mitigating liabilities associated with clinical-stage GKAs, such as hypoglycemia risk or lipid accumulation [2]. The compound's relatively low molecular weight (287.34 g/mol) and synthetic accessibility make it an attractive lead-like molecule for iterative chemical optimization and fragment-based approaches [1].

Scaffold for Allosteric GK Activator Synthesis

This compound is ideally suited for research groups engaged in computational drug discovery and molecular modeling of glucokinase allosteric modulation [1]. Given that glucokinase activator 8 was identified through a structure-based pharmacophore modeling and QSAR study, it represents a validated hit from a defined virtual screening campaign [1]. Researchers can procure this compound to experimentally confirm in silico binding predictions, validate the R1T1D2.5P6 pharmacophore model, or benchmark new computational algorithms for GKA discovery [1]. The availability of the compound's precise chemical structure and its favorable mapping to established pharmacophore features makes it an excellent reference compound for training and validating machine learning models aimed at predicting novel GK activator scaffolds [1].

Tissue-Specific GK Function Control

Due to its relatively low molecular weight (287.34 g/mol) compared to many clinical-stage GKAs (which often exceed 400-500 g/mol), glucokinase activator 8 is well-suited for cell-based assays where compound permeability, solubility, and non-specific binding are critical experimental variables [1]. Researchers studying glucose-stimulated insulin secretion (GSIS) in pancreatic β-cell lines (e.g., INS-1, MIN6) or primary islets may find this compound advantageous for minimizing off-target effects associated with larger, more lipophilic molecules [2]. The compound's physicochemical profile may also facilitate its use in assays requiring high concentrations without precipitation or in co-culture systems where differential cellular permeability is a concern [2]. Researchers should, however, independently determine the compound's EC50 in their specific assay system, as published empirical potency data are not currently available [1].

Application

Selection Property

Validation Focus

Initial glucose-metabolism screening

Cost-effective entry probe with reported GK activator class activity

Confirm potency against a reference GK activator; verify batch purity

Allosteric GK scaffold expansion

Pyrazole-thiazole core provides a distinct chemotype for SAR libraries

Pharmacophore mapping; compare activation kinetics with known chemotypes

Tissue-specific GK pathway studies

Suitable for comparative studies with tissue-selective GK probes

Include pancreatic- and hepatoselective reference compounds as controls

• [1] Al-Sayed Ahmad, M., Al-Najjar, B. O., & Shakya, A. (2024). Novel glucokinase activators: A structure-based pharmacophore modeling, QSAR analysis, and molecular dynamics approach. Pharmacia, 71, 1-16. https://doi.org/10.3897/pharmacia.71.e131072 View Source
• [2] Nakamura, A., & Terauchi, Y. (2015). Present status of clinical deployment of glucokinase activators. Journal of Diabetes Investigation, 6(2), 124-131. https://doi.org/10.1111/jdi.12294 View Source